Cas no 120512-37-0 (a1,a1,5-Trimethyl-1,3-benzenediacetonitrile)

a1,a1,5-Trimethyl-1,3-benzenediacetonitrile Properties

Names and Identifiers

• α1,α1,5-Trimethyl-1,3-benzenediacetonitrile
• α1,α1,5-Trimethyl-1,
• 2-[3-(cyanomethyl)-5-methylphenyl]-2-methylpropanenitrile
• α,α,5-TriMethyl-1,3-benzenediacetonitrile
• alpha,alpha,5-Trimethyl-1,3-benzenediacetonitrile
• SCHEMBL10700783
• a1,a1,5-Trimethyl-1,3-benzenediacetonitrile
• 120512-37-0
• DTXSID90590900
• ALPHA1,ALPHA1,5-TRIMETHYL-1,3-BENZENEDIACETONITRILE
• 2-(3-(Cyanomethyl)-5-methylphenyl)-2-methylpropanenitrile
• α1,α1,5-TriMethyl-1,3-benzenediacetonitrile
• +Expand

• InChIKey： ARDBNOAEHWGCOO-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H14N2/c1-10-6-11(4-5-14)8-12(7-10)13(2,3)9-15/h6-8H,4H2,1-3H3
• SMILES： CC1=CC(=CC(=C1)C(C)(C)C#N)CC#N

Computed Properties

• Exact Mass: 198.11600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 198.115698455g/mol
• Heavy Atom Count: 15
• Complexity: 312
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• LogP: 2.86226
• PSA: 47.58000